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Compound of Interest

Compound Name: Chrysoidine R

Cat. No.: B1220201

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction: Chrysoidine R, a foundational monoazo dye, has long been utilized in various
industrial applications, primarily as a colorant for textiles, leather, and paper.[1][2] Its
straightforward synthesis, involving the diazotization of aniline and subsequent coupling with
2,4-diaminotoluene, has made it a readily accessible chromophore.[3] Beyond its traditional
use as a direct dye, the chemical architecture of Chrysoidine R, featuring reactive amine
functionalities, presents a valuable platform for the synthesis of novel and more complex dye
structures. This technical guide explores the role of Chrysoidine R as a precursor in the
development of new dyes, providing detailed experimental protocols, quantitative data, and
visualizations of synthetic pathways.

Core Properties of Chrysoidine R

Before delving into its role as a precursor, it is essential to understand the fundamental
properties of Chrysoidine R.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1220201?utm_src=pdf-interest
https://www.benchchem.com/product/b1220201?utm_src=pdf-body
https://www.britannica.com/science/chrysoidine
https://www.springerprofessional.de/en/the-early-azo-dyes-aniline-yellow-bismarck-brown-chrysoidine-ora/51194476
https://www.smolecule.com/products/s602137
https://www.benchchem.com/product/b1220201?utm_src=pdf-body
https://www.benchchem.com/product/b1220201?utm_src=pdf-body
https://www.benchchem.com/product/b1220201?utm_src=pdf-body
https://www.benchchem.com/product/b1220201?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)

) 4-(phenyldiazenyl)benzene-
Chemical Name T ) [4]
1,3-diamine hydrochloride

C.l. Name Basic Orange 2 [4]
CAS Number 532-82-1 [4]
Molecular Formula C12H13CINa [5]
Molecular Weight 248.71 g/mol [5]
Melting Point 235 °C [5]
Appearance Red-brown powder [4]
Solubility Soluble in water and ethanol [5]
Amax (in water) 449 nm [4]

Synthesis of Chrysoidine R: A Foundational
Protocol

The synthesis of Chrysoidine R is a classic example of an azo coupling reaction, a
cornerstone of synthetic dye chemistry. The process involves two primary stages: the
diazotization of an aromatic amine followed by the coupling of the resulting diazonium salt with
an appropriate coupling agent.[3][6]

Experimental Protocol:

Materials:

Aniline

Sodium nitrite (NaNOz2)

Hydrochloric acid (HCI)

2,4-Diaminotoluene (m-tolylenediamine)
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e Sodium hydroxide (NaOH)

e Ice

Procedure:

» Diazotization of Aniline:
o Dissolve aniline in an agueous solution of hydrochloric acid.
o Cool the solution to 0-5 °C in an ice bath.

o Slowly add an aqueous solution of sodium nitrite while maintaining the low temperature.
The reaction progress can be monitored using starch-iodide paper to detect the presence
of excess nitrous acid.

e Coupling Reaction:

[¢]

Prepare a solution of 2,4-diaminotoluene in water.
o Cool this solution in an ice bath.

o Slowly add the cold diazonium salt solution to the 2,4-diaminotoluene solution with
constant stirring.

o Maintain the temperature at 0-5 °C.
o The pH of the reaction mixture is typically kept acidic.

o The completion of the coupling reaction is indicated by the formation of a colored
precipitate.

e Isolation and Purification:
o The precipitated Chrysoidine R dye is collected by filtration.

o The crude dye is then washed with cold water to remove any unreacted starting materials
and salts.
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o Further purification can be achieved by recrystallization from a suitable solvent, such as
ethanol-water mixtures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220201#chrysoidine-r-as-a-precursor-in-novel-dye-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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